Cas no 869285-47-2 (1,2,3-Trifluoro-5-isocyanatobenzene)

1,2,3-Trifluoro-5-isocyanatobenzene (CAS: 231291-22-8) is a fluorinated aromatic isocyanate with the molecular formula C7H2F3NO. This compound features a benzene ring substituted with three fluorine atoms at the 1, 2, and 3 positions and an isocyanate group (-NCO) at the 5 position. The presence of multiple fluorine atoms enhances its electron-withdrawing properties, making it a valuable intermediate in the synthesis of fluorinated polymers, agrochemicals, and pharmaceuticals. Its high reactivity with nucleophiles, such as amines and alcohols, allows for efficient incorporation into ureas, carbamates, and other functionalized derivatives. The trifluoromethyl groups contribute to improved thermal stability and chemical resistance in derived materials. This compound is particularly useful in applications requiring precise control over molecular architecture and enhanced performance characteristics.

1,2,3-Trifluoro-5-isocyanatobenzene structure

869285-47-2 structure

Product Name:1,2,3-Trifluoro-5-isocyanatobenzene

CAS No:869285-47-2

MF:C₇H₂F₃NO

MW:173.092092037201

MDL:MFCD09971931

CID:1071516

PubChem ID:25218974

Update Time:2025-07-02

1,2,3-Trifluoro-5-isocyanatobenzene Chemical and Physical Properties

Names and Identifiers

- 1,2,3-Trifluoro-5-isocyanatobenzene
- BB 0261226
- DTXSID80649173
- EN300-275104
- AKOS005171072
- SCHEMBL21492276
- VS-14342
- MFCD09971931
- 869285-47-2
- ALBB-003020
- BBL037646
- STK502540
- MDL： MFCD09971931
- Inchi： 1S/C7H2F3NO/c8-5-1-4(11-3-12)2-6(9)7(5)10/h1-2H
- InChI Key： PISHPAJOGZXLCG-UHFFFAOYSA-N
- SMILES： FC1C(=C(C=C(C=1)N=C=O)F)F

Computed Properties

Exact Mass: 173.00884817g/mol
Monoisotopic Mass: 173.00884817g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 193
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 29.4Å²

1,2,3-Trifluoro-5-isocyanatobenzene Security Information

Hazardous Material Identification：
HazardClass：IRRITANT

1,2,3-Trifluoro-5-isocyanatobenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	030159-25g	1,2,3-Trifluoro-5-isocyanatobenzene	869285-47-2	97%	25g	4193.0CNY	2021-07-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	030159-5g	1,2,3-Trifluoro-5-isocyanatobenzene	869285-47-2	97%	5g	1120.0CNY	2021-07-13
TRC	T899013-100mg	1,2,3-Trifluoro-5-isocyanatobenzene	869285-47-2		100mg	$ 70.00	2022-06-02
TRC	T899013-500mg	1,2,3-Trifluoro-5-isocyanatobenzene	869285-47-2		500mg	$ 230.00	2022-06-02
TRC	T899013-1g	1,2,3-Trifluoro-5-isocyanatobenzene	869285-47-2		1g	$ 340.00	2022-06-02
abcr	AB404908-500 mg	1,2,3-Trifluoro-5-isocyanatobenzene	869285-47-2		500MG	€195.40	2023-02-03
abcr	AB404908-1 g	1,2,3-Trifluoro-5-isocyanatobenzene	869285-47-2		1 g	€239.00	2023-07-19
abcr	AB404908-5 g	1,2,3-Trifluoro-5-isocyanatobenzene	869285-47-2		5 g	€656.50	2023-07-19
abcr	AB404908-10 g	1,2,3-Trifluoro-5-isocyanatobenzene	869285-47-2		10 g	€1,074.00	2023-07-19
SHANG HAI XIAN DING Biotechnology Co., Ltd.	030159-25g	1,2,3-Trifluoro-5-isocyanatobenzene	869285-47-2	97%	25g	4193CNY	2021-05-07